3-bromo-N-methyl-5-nitropyridin-2-amine

• IUPAC Name: 3-bromo-N-methyl-5-nitropyridin-2-amine
• InChI: InChI=1S/C6H6BrN3O2/c1-8-6-5(7)2-4(3-9-6)10(11)12/h2-3H,1H3,(H,8,9)
• InChI Key: QZCMEVYKSCAWAI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=N1)[N+](=O)[O-])Br
• Molecular Formula: C6H6BrN3O2
• Molecular Weight: 232.03 g/mol
• CAS No.: 346640-65-1

Description

3-bromo-N-methyl-5-nitropyridin-2-amine is a chemical compound with the empirical formula C6H6BrN3O2. It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string CNc1ncc(Br)cc1N+=O. The InChI representation is 1S/C6H6BrN3O2/c1-8-6-5(10(11)12)2-4(7)3-9-6/h2-3H,1H3,(H,8,9).

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 232.03. The compound should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Hydrogen Peroxide Oxidations and Safety Studies

• The synthesis of related pyridine derivatives, such as 5-Bromo-2-nitropyridine, via hydrogen peroxide oxidation showcases the chemical transformations applicable to similar compounds. This process emphasized the development of reproducible and safe protocols for large-scale chemical synthesis, highlighting the importance of parallel safety studies (Agosti et al., 2017).

Amination Reactions and Catalysis

• Studies on selective amination reactions, particularly using palladium-Xantphos complexes, demonstrate the chemoselective transformation of polyhalopyridines, which is relevant for synthesizing aminopyridines with high yields and selectivity (Ji, Li, & Bunnelle, 2003). Such reactions are foundational for the functionalization of pyridine derivatives.

Nitro-group Migration and Nucleophilic Substitution

• The occurrence of unexpected nitro-group migration during reactions with amines, observed in similar nitropyridine compounds, provides insights into the reactivity and potential transformation pathways of "3-bromo-N-methyl-5-nitropyridin-2-amine" (Yao, Blake, & Yang, 2005). Understanding such mechanisms is crucial for predicting the behavior of nitropyridines in various chemical environments.

Formation of Aminals via Pummerer Rearrangement

• Research on the formation of aminals from amines through Pummerer rearrangement indicates complex reaction pathways that could be relevant for understanding the reactivity of aminopyridines and their derivatives (Rakhit, Georges, & Bagli, 1979). Such studies contribute to the broader knowledge of reaction mechanisms involving pyridine compounds.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1. It has the signal word “Danger” and the hazard statements H302 - H318. The precautionary statements are P280 - P305 + P351 + P338.